Cas no 20129-60-6 (2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-)

2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)- structure
20129-60-6 structure
Product Name:2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-
CAS No:20129-60-6
MF:C12H12O8
MW:284.218884468079
CID:288186
PubChem ID:260515
Update Time:2025-04-19

2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadiene-1,4-dione,2,5-dihydroxy-3,6-bis(1-oxopropoxy)-
    • (2,5-dihydroxy-3,6-dioxo-4-propanoyloxycyclohexa-1,4-dien-1-yl) propanoate
    • 2,5-Dihydroxy-3,6-bis-propionyloxy-[1,4]benzochinon
    • 2,5-dihydroxy-3,6-bis-propionyloxy-[1,4]benzoquinone
    • 2,5-dihydroxy-3,6-dioxocyclohexa-1,4-diene-1,4-diyl dipropanoate
    • 2,5-Dihydroxy-3,6-dipropionyloxy-1,4-chinon
    • AC1L63BB
    • AG-J-25128
    • AR-1D4327
    • CTK4E3351
    • NSC91863
    • NSC-91863
    • 20129-60-6
    • DTXSID20293750
    • Inchi: 1S/C12H12O8/c1-3-5(13)19-11-7(15)9(17)12(10(18)8(11)16)20-6(14)4-2/h15,18H,3-4H2,1-2H3
    • InChI Key: SOAWVLIPJVKEKT-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)C1C(C(=C(C(C=1O)=O)OC(CC)=O)O)=O

Computed Properties

  • Exact Mass: 284.05316
  • Monoisotopic Mass: 284.05321734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 127.2
  • LogP: 0.58380
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent